Hyoscyamine Sulfate
Hyoscyamine Sulfate
Hyoscyamine Sulfate is the sulfate salt of a belladonna alkaloid derivative and the levorotatory form of racemic atropine isolated from the plants Hyoscyamus niger or Atropa belladonna, which exhibits anticholinergic activity. Hyoscyamine functions as a non-selective, competitive antagonist of muscarinic receptors, thereby inhibiting the parasympathetic activities of acetylcholine on the salivary, bronchial, and sweat glands, as well as the eye, heart, bladder, and gastrointestinal tract. These inhibitory effects cause a decrease in saliva, bronchial mucus, gastric juices, and sweat. Furthermore, its inhibitory action on smooth muscle prevents bladder contraction and decreases gastrointestinal motility.
The 3(S)-endo isomer of atropine.
The 3(S)-endo isomer of atropine.
Brand Name:
Vulcanchem
CAS No.:
6835-16-1
VCID:
VC0036487
InChI:
InChI=1S/2C17H23NO3.H2O4S.2H2O/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4;;/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4);2*1H2/t2*13-,14+,15?,16-;;;/m11.../s1
SMILES:
CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O
Molecular Formula:
C34H52N2O12S
Molecular Weight:
712.8 g/mol
Hyoscyamine Sulfate
CAS No.: 6835-16-1
Main Products
VCID: VC0036487
Molecular Formula: C34H52N2O12S
Molecular Weight: 712.8 g/mol
CAS No. | 6835-16-1 |
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Product Name | Hyoscyamine Sulfate |
Molecular Formula | C34H52N2O12S |
Molecular Weight | 712.8 g/mol |
IUPAC Name | [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (2S)-3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate |
Standard InChI | InChI=1S/2C17H23NO3.H2O4S.2H2O/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4;;/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4);2*1H2/t2*13-,14+,15?,16-;;;/m11.../s1 |
Standard InChIKey | BXSVDJUWKSRQMD-OMLVBYQESA-N |
Isomeric SMILES | CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)[C@H](CO)C3=CC=CC=C3.CN1[C@@H]2CC[C@H]1CC(C2)OC(=O)[C@H](CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O |
SMILES | CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O |
Canonical SMILES | CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.CN1C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3.O.O.OS(=O)(=O)O |
Description | Hyoscyamine Sulfate is the sulfate salt of a belladonna alkaloid derivative and the levorotatory form of racemic atropine isolated from the plants Hyoscyamus niger or Atropa belladonna, which exhibits anticholinergic activity. Hyoscyamine functions as a non-selective, competitive antagonist of muscarinic receptors, thereby inhibiting the parasympathetic activities of acetylcholine on the salivary, bronchial, and sweat glands, as well as the eye, heart, bladder, and gastrointestinal tract. These inhibitory effects cause a decrease in saliva, bronchial mucus, gastric juices, and sweat. Furthermore, its inhibitory action on smooth muscle prevents bladder contraction and decreases gastrointestinal motility. The 3(S)-endo isomer of atropine. |
Synonyms | [3(S)-ENDO]-8-METHYL-8-AZABICYCLO[3.2.1]OCT-3-YL ESTER, ALPHA-(HYDROXYMETHYL)-BENZENEACETIC ACID SULFATE DIHYDRATE;HYOSCYAMINE SULFATE DIHYDRATE;HYOSCYAMINE SULPHATE;HYOSCYAMINE SULFATE;BENZENEACETIC ACID, ALPHA-(HYDROXYMETHYL)-, 8-METHYL-8-AZABICYCL |
Reference | 1: Jones JB, Dula DJ. The efficacy of sublingual hyoscyamine sulfate and intravenous ketorolac tromethamine in the relief of ureteral colic. Am J Emerg Med. 1998 Oct;16(6):557-9. PubMed PMID: 9786536. 2: Myers JH, Moro-Sutherland D, Shook JE. Anticholinergic poisoning in colicky infants treated with hyoscyamine sulfate. Am J Emerg Med. 1997 Sep;15(5):532-5. PubMed PMID: 9270398. 3: Werner G. [Studies on the metabolism of tropane alkaloids. V. Enzymatic preparation of (+)-hyoscyamine-sulfate--H2O]. Arzneimittelforschung. 1967 Nov;17(11):1467. German. PubMed PMID: 5632273. |
PubChem Compound | 23724783 |
Last Modified | Nov 11 2021 |
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